![molecular formula C30H44O8 B8235435 Ganoderic acid I](/img/structure/B8235435.png)
Ganoderic acid I
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Description
Ganoderic acid I is a useful research compound. Its molecular formula is C30H44O8 and its molecular weight is 532.7 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Antitumor and Apoptotic Effects
- Ganoderic acids, including Ganoderic acid I, have been identified as key bioactive constituents in Ganoderma lucidum, demonstrating significant antitumor activities. They interact with cellular mechanisms to induce apoptosis, an essential process in preventing cancer cell proliferation (Gill et al., 2018).
- Specifically, Ganoderic acid I has shown efficacy in inhibiting the growth of certain cancer cell lines, such as human hepatoma cells. This effect is attributed to its ability to cause cell cycle arrest and cytotoxicity, thereby limiting the proliferation of cancerous cells (Yang, 2005).
2. Immunomodulatory Activities
- Ganoderic acid I has been observed to enhance immune system functions, particularly in cancer treatment. It increases the activity of natural killer (NK) cells and the expression of key immune molecules like IL-2 and IFN-gamma, which are crucial in the body's defense against tumors (Wang et al., 2007).
3. Hepatoprotective Properties
- There is evidence suggesting the hepatoprotective capabilities of Ganoderic acid I. Studies have shown its effectiveness in ameliorating liver damage induced by various agents in animal models, demonstrating its potential in treating liver-related disorders (Li & Wang, 2006).
4. Biosynthetic Research and Production
- Research has been conducted on the biosynthesis of Ganoderic acids, including Ganoderic acid I, using various biotechnological methods. This includes understanding the genetic and enzymatic pathways involved in their production, which is essential for developing efficient methods for large-scale synthesis (Wang et al., 2018).
5. Analytical Techniques for Detection and Characterization
- Advanced analytical techniques like reversed-phase liquid chromatography and mass spectrometry have been utilized for the separation, detection, and characterization of Ganoderic acids. This research is crucial for quality control and standardization of Ganoderma products based on their Ganoderic acid content (Tang et al., 2006).
properties
IUPAC Name |
6-(3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-hydroxy-2-methyl-4-oxoheptanoic acid |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H44O8/c1-15(25(36)37)10-16(31)13-29(6,38)20-12-22(35)30(7)24-17(32)11-19-26(2,3)21(34)8-9-27(19,4)23(24)18(33)14-28(20,30)5/h15,17,19-21,32,34,38H,8-14H2,1-7H3,(H,36,37) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWMMEKXOLCCKLA-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)CC(C)(C1CC(=O)C2(C1(CC(=O)C3=C2C(CC4C3(CCC(C4(C)C)O)C)O)C)C)O)C(=O)O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H44O8 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
532.7 g/mol |
Source
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
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Record name | Ganoderic acid I | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0035310 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
Ganoderic acid I | |
CAS RN |
98665-20-4 |
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Record name | Ganoderic acid I | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0035310 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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